(3-Bromo-3-phenylpropoxy)(tert-butyl)dimethylsilane

• Molecular Formula: C15H25BrOSi
• Molecular Weight: 329.35 g/mol
• IUPAC Name: (3-bromo-3-phenylpropoxy)-tert-butyl-dimethylsilane
• InChI: InChI=1S/C15H25BrOSi/c1-15(2,3)18(4,5)17-12-11-14(16)13-9-7-6-8-10-13/h6-10,14H,11-12H2,1-5H3
• InChI Key: YXPIXGMUOYNGBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCC(C1=CC=CC=C1)Br

Description

(3-Bromo-3-phenylpropoxy)(tert-butyl)dimethylsilane is a useful research compound. Its molecular formula is C15H25BrOSi and its molecular weight is 329.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of tert-butyldimethyl(3-phenylpropoxy)silane (2.22 g, 8.86 mmol), N-bromosuccinimide (1.58 g, 8.86 mmol) and benzoyl peroxide (66.4 mg, 266 μmol) in carbon tetrachloride (17.8 mL) was heated to reflux for 3 hours. The reaction was filtered, the precipitate washed with carbon tetrachloride and the solvent was evaporated. Water was added and the reaction was extracted twice with diethyl ether. The combined organic layers were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and the solvent was evaporated under reduced pressure. The title compound was obtained as a light yellow oil (1.63 g, 55%) after column chromatography on silica gel using heptane/ethyl acetate 19:1 (v/v) as eluent. 1H NMR (CDCl3, 300 MHz): δ (ppm)=7.42-7.26 (m, 5H), 5.42 (dd, 1H), 3.76 (m, 1H), 3.68 (m, 1H), 2.48 (m, 1H), 2.28 (m, 1H), 0.90 (s, 9H), 0.06 (s, 3H), 0.03 (s, 3H).